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Compound of Interest

Compound Name: p-Tolualdehyde-d4

Cat. No.: B12316089

This document provides the molecular weight and associated chemical data for p-
Tolualdehyde-d4, a deuterated analog of p-Tolualdehyde. The information is intended for
researchers, scientists, and professionals in drug development and other scientific fields
requiring precise data for isotopically labeled compounds.

Chemical Properties

p-Tolualdehyde-d4, also known as 4-Methylbenzaldehyde-d4, is a stable isotope-labeled
version of p-Tolualdehyde where four hydrogen atoms on the benzene ring have been replaced
by deuterium. This substitution is valuable for use as an internal standard in mass
spectrometry-based quantitative analysis and for mechanistic studies of chemical reactions.

Data Presentation

The key quantitative data for p-Tolualdehyde-d4 and its unlabeled counterpart are
summarized below for direct comparison.
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p-Tolualdehyde

Propert -Tolualdehyde-d4
S 5 Yy (Unlabeled)
4-Methylbenzaldehyde-2,3,5,6-  4-Methylbenzaldehyde, p-
Synonyms
d4, p-Tolualdehyde-D4[1][2] Tolylaldehyde[3][4]
Molecular Formula CsDaH40[2] CsHsO[3][4][5]
Molecular Weight 124.173[1][2] 120.15[4][5]
CAS Number 1219804-07-5[1][2] 104-87-0[1][5]

Note on In-depth Analysis: The request for experimental protocols, signaling pathways, and
logical relationship diagrams is not applicable to the characterization of a single, stable
chemical compound's molecular weight. Such documentation is typically associated with
biological processes, complex system workflows, or extensive research studies rather than the

fundamental physical properties of a molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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